Cas no 58994-85-7 (Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether)

• Product Name: Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether
• CAS No: 58994-85-7
• Molecular Formula: C₄₁H₆₂O₁₄
• Molecular Weight: 778.922594547272
• CID: 2085838

Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether Properties

Names and Identifiers

• Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether

• InChIKey： NQBMMMIAGAZPOQ-FBHPURALSA-N
• Inchi： 1S/C41H62O14/c1-21(19-43)50-34(10-13-42)54-37-22(2)52-36(18-31(37)45)55-38-23(3)51-35(17-30(38)44)53-26-8-11-39(4)25(15-26)6-7-28-29(39)16-32(46)40(5)27(9-12-41(28,40)48)24-14-33(47)49-20-24/h13-14,19,21-23,25-32,34-38,44-46,48H,6-12,15-18,20H2,1-5H3/t21-,22-,23-,25-,26+,27-,28-,29+,30+,31+,32-,34+,35+,36+,37-,38-,39+,40+,41+/m1/s1
• SMILES： O[C@]12CC[C@H](C3COC(=O)C=3)[C@]1([C@@H](C[C@]1([H])[C@]3(CC[C@H](O[C@]4([H])O[C@H](C)[C@@H](O[C@]5([H])O[C@H](C)[C@@H](O[C@@H](CC=O)O[C@H](C)C=O)[C@@H](O)C5)[C@@H](O)C4)C[C@@]3([H])CC[C@@]21[H])C)O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids